(Z)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)acetamide

• IUPAC Name: N-(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylacetamide
• InChI: InChI=1S/C23H25FN4O2S2/c1-2-28-19-9-8-17(24)14-20(19)32-23(28)25-21(29)15-31-16-22(30)27-12-10-26(11-13-27)18-6-4-3-5-7-18/h3-9,14H,2,10-13,15-16H2,1H3
• InChI Key: HNXDKJFYWOQBQL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)CSCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H25FN4O2S2
• Molecular Weight: 472.6 g/mol

Description

(Z)-N-(3-ethyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)acetamide is a useful research compound. Its molecular formula is C23H25FN4O2S2 and its molecular weight is 472.6. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Research on compounds such as mirabegron (Shin Takusagawa et al., 2012) and SB-649868 (C. Renzulli et al., 2011) focuses on understanding how these substances are absorbed, metabolized, and excreted by the human body. These studies are crucial for developing safe and effective medications by determining optimal dosages and identifying potential metabolites that could affect efficacy or safety (Shin Takusagawa et al., 2012); (C. Renzulli et al., 2011).

Therapeutic Applications

Studies on the therapeutic applications of compounds often examine their efficacy in treating specific conditions. For example, research on flutamide, finasteride, ketoconazole, and cyproterone acetate-estrogen regimens for hirsutism treatment provides insights into how different compounds can be used to manage conditions related to hormonal imbalances (S. Venturoli et al., 1999). Such research helps in identifying effective treatment options for patients suffering from conditions that have limited therapeutic options (S. Venturoli et al., 1999).

Receptor Binding Studies

Quantitative imaging studies, like those involving the 5-HT(1A) receptor binding with [(18)f]p-MPPF, contribute to our understanding of neurotransmitter systems in the human brain. Such research has implications for developing treatments for neurological and psychiatric disorders by targeting specific receptors within the brain (J. Passchier et al., 2000). This approach can lead to the discovery of new therapeutic agents that modulate neurotransmitter systems in precise ways (J. Passchier et al., 2000).

Safety and Tolerance Studies

Research on the safety and tolerance of compounds is essential for ensuring that new drugs do not cause unacceptable side effects. Studies like those on cefazedone's tolerance (B. Züllich et al., 1979) and the potential nephrotoxicity of combinations of cefazedone and gentamicin (A. Mondorf, 1979) assess the risks associated with medication use. These studies are critical for drug development, as they help identify safe dosage ranges and potential adverse effects that need to be monitored (B. Züllich et al., 1979); (A. Mondorf, 1979).